3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one
Overview
Description
3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one, also known as E-3174, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the quinoline family of chemicals and has been found to exhibit promising biological properties that make it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one involves its ability to inhibit ACE activity. ACE is responsible for the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor that increases blood pressure. By inhibiting ACE activity, 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one reduces the production of angiotensin II, leading to vasodilation and a decrease in blood pressure.
Biochemical and Physiological Effects:
3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one has been found to exhibit potent antihypertensive effects in animal models. It has also been shown to improve endothelial function, reduce oxidative stress, and inhibit the proliferation of vascular smooth muscle cells. These effects make 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one a promising candidate for the treatment of hypertension and related cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one is its potent inhibitory activity against ACE, making it a valuable tool for researchers studying hypertension and related cardiovascular diseases. However, one limitation of 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one. One potential area of study is the development of new formulations or delivery methods to improve the solubility and bioavailability of 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one. Another area of research is the investigation of the potential therapeutic applications of 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one in other disease states, such as diabetes and chronic kidney disease. Additionally, further studies are needed to elucidate the precise mechanism of action of 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one and to identify any potential side effects or toxicity associated with its use.
Synthesis Methods
The synthesis of 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one involves several steps, including the condensation of 2-methoxybenzylamine with 3-acetyl-4-methoxybenzoic acid to form the intermediate compound 3-(2-methoxybenzylideneamino)-4-methoxybenzoic acid. This intermediate is then reacted with 2-ethoxybenzoyl chloride to produce the final product, 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one. The synthesis of 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one has been optimized to ensure high yields and purity, making it suitable for use in scientific research.
Scientific Research Applications
3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one has been extensively studied for its potential applications in scientific research. It has been found to exhibit potent inhibitory activity against angiotensin-converting enzyme (ACE), a key enzyme involved in the regulation of blood pressure. This makes 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one a valuable tool for researchers studying hypertension and related cardiovascular diseases.
properties
IUPAC Name |
3-(4-ethoxybenzoyl)-1-[(2-methoxyphenyl)methyl]quinolin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23NO4/c1-3-31-20-14-12-18(13-15-20)25(28)22-17-27(16-19-8-4-7-11-24(19)30-2)23-10-6-5-9-21(23)26(22)29/h4-15,17H,3,16H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BULCVGOVDKIDSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3C2=O)CC4=CC=CC=C4OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(2,4-Dimethoxyphenyl)methyl]-2-(5-formyl-1H-pyrrol-2-yl)-N-methylacetamide](/img/structure/B2601094.png)
![Methyl (E)-4-[2-(4-methyl-5-phenyl-1,2,4-triazol-3-yl)ethylamino]-4-oxobut-2-enoate](/img/structure/B2601105.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide](/img/structure/B2601106.png)
![2-methyl-5-{[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl)carbonyl]amino}benzoic acid](/img/structure/B2601108.png)
![(1R,2R,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2S,3R,4S,5R)-4,5-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-1-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid](/img/structure/B2601109.png)
![tert-Butyl (4-hydroxybicyclo[2.2.2]octan-1-yl)carbamate](/img/structure/B2601110.png)
![2-phenyl-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1,3-thiazole-4-carboxamide](/img/structure/B2601111.png)
